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Compound of Interest

Compound Name: 2,5-Dichloro-4-fluoroaniline

Cat. No.: B1594060 Get Quote

An In-Depth Technical Guide to the Commercial Availability, Analysis, and Application of 2,5-
Dichloro-4-fluoroaniline for Researchers and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 2,5-Dichloro-4-fluoroaniline (CAS No. 2729-37-5),

a critical building block in modern medicinal chemistry and fine chemical synthesis. Moving

beyond a simple supplier list, this document offers practical, field-proven insights into sourcing,

quality verification, and safe handling of this reagent. The methodologies and rationale

described herein are designed to empower researchers to make informed decisions, ensuring

the integrity and success of their scientific endeavors.

The Strategic Importance of 2,5-Dichloro-4-
fluoroaniline in Synthesis
2,5-Dichloro-4-fluoroaniline is a substituted aniline that holds significant value as a synthetic

intermediate. Its utility stems from the unique electronic and steric properties conferred by its

halogen substituents. The fluorine atom, a common bioisostere for hydrogen, can significantly

enhance a molecule's metabolic stability, binding affinity, and bioavailability.[1][2][3] The

strategic placement of chlorine and fluorine atoms modulates the reactivity of the aniline ring

and the basicity of the amino group, providing a versatile scaffold for constructing complex

pharmaceutical and agrochemical agents.[1][4]
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The carbon-fluorine bond's strength increases the chemical and metabolic stability of resulting

compounds.[1] Furthermore, fluorination can alter lipophilicity and membrane permeability,

which are critical pharmacokinetic parameters in drug design.[1][3] Consequently, fluoroaniline

derivatives are indispensable in the development of anticancer, anti-inflammatory, and central

nervous system (CNS)-active drugs.[1]

Navigating the Supplier Landscape: From Bulk
Manufacturing to Bench-Scale Quantities
The acquisition of 2,5-Dichloro-4-fluoroaniline involves a supply chain that ranges from large-

scale chemical manufacturers to specialized laboratory suppliers. For the end-user, it is crucial

to understand this landscape to ensure a reliable and high-quality source.

Supplier Tiers and Sourcing Strategy
The commercial journey of a chemical like 2,5-Dichloro-4-fluoroaniline can be visualized as a

multi-tiered system. Discerning between these tiers is fundamental to strategic sourcing.
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Tier 1: Primary Manufacturing

Tier 2: Distribution & Repackaging

Tier 3: Specialized & Niche Suppliers
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Caption: Supply chain for 2,5-Dichloro-4-fluoroaniline.

Primary manufacturers produce the compound at a large scale. This material is then acquired

by global distributors who repackage it and provide comprehensive quality control

documentation. Specialized suppliers often source from these distributors or smaller

manufacturers, catering specifically to the research and development community with smaller,

readily available quantities.
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Selected Commercial Suppliers
The following table summarizes key suppliers for 2,5-Dichloro-4-fluoroaniline, offering a

snapshot of typical purities and available quantities. It is essential to obtain lot-specific

Certificates of Analysis (CoA) for detailed impurity profiles.

Supplier CAS Number Typical Purity
Available
Quantities

Sigma-Aldrich (Merck) 2729-37-5 Not specified Custom inquiry

Apollo Scientific 2729-37-5 98% 1g, 5g, 10g

Ambeed, Inc. 348-64-1 98% 1g, 5g, 10g, 25g

BLD Pharm 348-64-1 Not specified Custom inquiry

*Note: Some suppliers list isomers under different CAS numbers. Always verify the structure

and CAS number (2729-37-5 for 2,5-Dichloro-4-fluoroaniline) before purchasing.

Quality Control and In-House Verification: A
Mandate for Reproducibility
While suppliers provide a Certificate of Analysis, independent verification of incoming material

is a cornerstone of experimental reproducibility. The presence of isomeric or process-related

impurities can drastically alter reaction outcomes and biological activity.[5] A robust quality

control workflow is therefore not a recommendation, but a requirement.

Analytical Verification Workflow
A multi-pronged analytical approach is necessary to confirm both the identity and purity of the

received material.
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Incoming Material:
2,5-Dichloro-4-fluoroaniline

Sample Preparation:
Dissolve in suitable

deuterated solvent (e.g., CDCl3)
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¹H and ¹⁹F NMR Spectroscopy HPLC-UV Analysis GC-MS Analysis (Optional)

Identity Confirmation:
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or predicted shifts.

Purity Assessment:
Integrate peaks to determine
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Caption: Analytical workflow for incoming material validation.
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Experimental Protocol 1: Purity Determination by HPLC
This protocol is adapted from established methods for analyzing halogenated anilines and is

designed to quantify the purity of 2,5-Dichloro-4-fluoroaniline effectively.[5][6]

Causality: A reverse-phase C18 column is chosen for its excellent retention and separation

of moderately polar aromatic compounds. The mobile phase gradient, starting with high

aqueous content, allows for the elution of polar impurities before ramping up the organic

solvent (acetonitrile) concentration to elute the main analyte and any less polar impurities.

UV detection at 254 nm is standard for aromatic compounds due to the strong absorbance of

the benzene ring.

Methodology:

Instrumentation: High-Performance Liquid Chromatograph with a UV-Vis detector.

Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).[6]

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient Program:

0-5 min: 20% B

5-25 min: 20% to 80% B

25-30 min: Hold at 80% B

30.1-35 min: Return to 20% B (re-equilibration)

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.[6]

Injection Volume: 10 µL.
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Sample Preparation: Accurately weigh ~25 mg of the sample and dissolve in 50 mL of a

50:50 acetonitrile/water mixture to create a 0.5 mg/mL stock solution. Dilute further to a

final concentration of approximately 0.05 mg/mL for injection.[5]

Analysis: The purity is calculated based on the area percentage of the main peak relative

to the total area of all observed peaks. For pharmaceutical development, a purity of

≥99.5% is often the target.[6]

Experimental Protocol 2: Identity Confirmation by NMR
Spectroscopy

Causality: Nuclear Magnetic Resonance (NMR) is a definitive technique for structural

elucidation. ¹H NMR confirms the proton environment on the aromatic ring, while ¹⁹F NMR

provides a highly sensitive and specific signal for the fluorine atom, confirming its presence

and chemical environment.

Methodology:

Instrumentation: High-resolution NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).[6]

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the

chosen deuterated solvent in a standard NMR tube.[6]

Analysis: Acquire ¹H and ¹⁹F NMR spectra. The chemical shifts, coupling constants, and

integration of the signals should be consistent with the structure of 2,5-Dichloro-4-
fluoroaniline. The presence of significant unexpected signals may indicate impurities.

Safe Handling, Storage, and Disposal
Substituted anilines require careful handling due to their potential toxicity. Reviewing the Safety

Data Sheet (SDS) before use is mandatory.[7][8][9][10]

Key Safety and Handling Summary
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Hazard Category Description Precautionary Measures

Acute Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.[8][11]

Work in a chemical fume hood.

[11] Wear appropriate PPE,

including nitrile gloves, a lab

coat, and chemical safety

goggles.[7][11]

Skin/Eye Irritation
Causes skin and serious eye

irritation.[7][9]

Avoid contact with skin and

eyes.[7] Ensure an eyewash

station and safety shower are

readily accessible.[10]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.[8][10][11]

Avoid release to the

environment.[8][11] Dispose of

waste through a licensed

professional waste disposal

service.[11]

Storage

Store in a cool, dry, and well-

ventilated place.[7][10] Keep

the container tightly closed.[7]

[8]

Recommended storage is

often under an inert

atmosphere (e.g., Argon) at 2–

8 °C.[12]

Conclusion
2,5-Dichloro-4-fluoroaniline is a valuable reagent whose effective use in research and

development hinges on more than just its synthesis. A comprehensive understanding of its

commercial landscape, coupled with rigorous in-house analytical verification and stringent

adherence to safety protocols, is paramount. By implementing the strategies and

methodologies outlined in this guide, researchers can ensure the quality and integrity of their

starting materials, thereby laying a solid foundation for successful and reproducible scientific

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.sigmaaldrich.com/JP/ja/sds/ALDRICH/102024
https://www.oxfordlabfinechem.com/msds/(D-03264-130)%202,5-DICHLORO%20ANILINE.pdf
https://www.oxfordlabfinechem.com/msds/(D-03264-130)%202,5-DICHLORO%20ANILINE.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16131&PLANT=d__ALF
https://www.oxfordlabfinechem.com/msds/(D-03264-130)%202,5-DICHLORO%20ANILINE.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16131&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15492&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16131&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB2544306&productDescription=26-DICHLRO-4-FLROANILINE+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/sds/ALDRICH/102024
https://www.fishersci.com/store/msds?partNumber=AAB2544306&productDescription=26-DICHLRO-4-FLROANILINE+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(D-03264-130)%202,5-DICHLORO%20ANILINE.pdf
https://www.sigmaaldrich.com/JP/ja/sds/ALDRICH/102024
https://www.oxfordlabfinechem.com/msds/(D-03264-130)%202,5-DICHLORO%20ANILINE.pdf
https://www.oxfordlabfinechem.com/msds/(D-03264-130)%202,5-DICHLORO%20ANILINE.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16131&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB2544306&productDescription=26-DICHLRO-4-FLROANILINE+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16131&PLANT=d__ALF
https://www.sigmaaldrich.com/JP/ja/sds/ALDRICH/102024
https://m.chemicalbook.com/ProductChemicalPropertiesCB2666952_EN.htm
https://www.benchchem.com/product/b1594060?utm_src=pdf-body
https://www.benchchem.com/product/b1594060?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. sparrow-chemical.com [sparrow-chemical.com]

2. Recent progress in therapeutic applications of fluorinated five-membered heterocycles
and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. nbinno.com [nbinno.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. assets.thermofisher.cn [assets.thermofisher.cn]

8. sigmaaldrich.com [sigmaaldrich.com]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

11. One moment, please... [oxfordlabfinechem.com]

12. 2,6-DICHLORO-4-FLUOROANILINE CAS#: 344-19-4 [m.chemicalbook.com]

To cite this document: BenchChem. [commercial availability and suppliers of 2,5-Dichloro-4-
fluoroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594060#commercial-availability-and-suppliers-of-2-
5-dichloro-4-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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